Cas no 2138569-66-9 (2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid)

• Product Name: 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid
• CAS No: 2138569-66-9
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6107907
• PubChem ID: 165799667
• Update Time: 2025-11-01

2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154538
• 2-(2-{[(benzyloxy)carbonyl]amino}cyclooctyl)acetic acid
• 2138569-66-9
• 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid

• Inchi： 1S/C18H25NO4/c20-17(21)12-15-10-6-1-2-7-11-16(15)19-18(22)23-13-14-8-4-3-5-9-14/h3-5,8-9,15-16H,1-2,6-7,10-13H2,(H,19,22)(H,20,21)
• InChI Key： QTAZLPCOMLWDTN-UHFFFAOYSA-N
• SMILES： OC(CC1CCCCCCC1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid

Introduction to 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid (CAS No. 2138569-66-9)

2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid, identified by the CAS number 2138569-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclooctyl moiety linked to an acetic acid derivative. The presence of the (Benzyloxy)carbonyl group and the amino functionality further enhances its potential as a pharmacophore, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural design of 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid is meticulously crafted to leverage its unique chemical properties. The cyclooctyl ring contributes to steric hindrance, which can be critical in modulating binding interactions with biological targets. Meanwhile, the (Benzyloxy)carbonyl group, a well-known protecting group in peptide synthesis, adds stability to the molecule while allowing for controlled modifications. The terminal amino group and the acetic acid moiety provide additional sites for functionalization, enabling the development of derivatives with tailored biological activities.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated efficacy in various therapeutic applications. The cyclooctyl group, in particular, has been explored for its potential in enhancing drug solubility and bioavailability while reducing off-target effects. This has made compounds like 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid attractive candidates for further investigation.

One of the most compelling aspects of 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid is its versatility in serving as a building block for more complex molecules. The presence of multiple functional groups allows for diverse chemical transformations, enabling researchers to synthesize analogs with enhanced pharmacological profiles. For instance, modifications to the (Benzyloxy)carbonyl group can alter metabolic stability, while changes to the amino terminus can fine-tune receptor binding affinity.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The cyclooctyl moiety's ability to penetrate the blood-brain barrier has been particularly noted, suggesting its utility in developing treatments for central nervous system (CNS) conditions. Additionally, the (Benzyloxy)carbonyl group's role in protecting vulnerable amine functionalities has implications for designing prodrugs that release active compounds within specific biological compartments.

The acetic acid derivative portion of 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid also contributes to its pharmacological potential. Acetic acid-based structures are frequently encountered in bioactive molecules due to their ability to engage with carboxylate receptors or participate in hydrogen bonding interactions. This feature makes the compound a promising candidate for further exploration in drug discovery pipelines targeting inflammatory and metabolic diseases.

From a synthetic chemistry perspective, 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid exemplifies the sophistication achievable through multi-step organic synthesis. The integration of cycloalkylation techniques with protective group strategies demonstrates how modern synthetic methodologies can produce complex molecules with high precision. This approach not only advances our understanding of molecular architecture but also opens new avenues for developing next-generation therapeutics.

The compound's unique structural features have also sparked interest in its potential applications beyond traditional pharmaceuticals. Researchers are exploring its use as an intermediate in material science, where its rigid cycloalkyl core could contribute to the development of novel polymers or functional materials. Such interdisciplinary applications underscore the broad utility of carefully designed organic molecules like 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid.

In conclusion, 2-(2-{[(Benzyloxy)carbonyl]amino}cyclooctyl)acetic acid (CAS No. 2138569-66-9) represents a significant advancement in synthetic and medicinal chemistry. Its complex structure, characterized by key functional groups such as the (Benzyloxy)carbonyl, amino terminus, and acetic acid moiety, positions it as a versatile tool for drug development and material innovation. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly important role in scientific and industrial endeavors.